Cas no 2742656-74-0 (INDEX NAME NOT YET ASSIGNED)

INDEX NAME NOT YET ASSIGNED structure
INDEX NAME NOT YET ASSIGNED structure
Product Name:INDEX NAME NOT YET ASSIGNED
CAS No:2742656-74-0
MF:C14H15FO2
MW:234.266107797623
CID:6083937
PubChem ID:165664820
Update Time:2025-07-21

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

    • EN300-36983385
    • 2742656-74-0
    • 2-(2-Fluoro-3-phenylbicyclo[1.1.1]pentan-1-yl)propanoic acid
    • 2-{2-fluoro-3-phenylbicyclo[1.1.1]pentan-1-yl}propanoic acid
    • INDEX NAME NOT YET ASSIGNED
    • Inchi: 1S/C14H15FO2/c1-9(11(16)17)13-7-14(8-13,12(13)15)10-5-3-2-4-6-10/h2-6,9,12H,7-8H2,1H3,(H,16,17)
    • InChI Key: CQEAUMIULAAZCQ-UHFFFAOYSA-N
    • SMILES: FC1C2(C3C=CC=CC=3)CC1(C(C(=O)O)C)C2

Computed Properties

  • Exact Mass: 234.10560788g/mol
  • Monoisotopic Mass: 234.10560788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 365.8±25.0 °C(Predicted)
  • pka: 4.78±0.10(Predicted)

INDEX NAME NOT YET ASSIGNED Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-36983385-0.05g
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2742656-74-0 95.0%
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EN300-36983385-0.5g
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Enamine
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Enamine
EN300-36983385-5.0g
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Enamine
EN300-36983385-10.0g
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1PlusChem
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1PlusChem
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INDEX NAME NOT YET ASSIGNED Related Literature

Additional information on INDEX NAME NOT YET ASSIGNED

Exploring the Potential of CAS No 2742656-74-0 and Its Role in Emerging Research Applications

In the rapidly evolving landscape of chemical research, CAS No 2742656-74-0 has garnered significant attention despite its INDEX NAME NOT YET ASSIGNED status. This compound, often referred to in academic and industrial circles as a high-potency research intermediate, exemplifies the growing demand for novel molecular entities in fields such as biomedical innovation, advanced material science, and sustainable chemistry. Its unassigned nomenclature underscores its position at the frontier of discovery, where researchers are actively investigating its structure-activity relationships and functional versatility.

The unique identifier 2742656-74-0 frequently appears in patent literature and preclinical studies, particularly in contexts exploring next-generation therapeutic candidates or specialty chemical applications. Current analytical data suggests this compound exhibits remarkable molecular stability under physiological conditions, a property that aligns with trending research priorities in targeted drug delivery systems. Laboratories specializing in high-throughput screening have reported its compatibility with automated synthesis platforms, making it a subject of interest for AI-driven molecular design initiatives.

From a technical perspective, the delayed assignment of an INDEX NAME for this substance reflects the rigorous evaluation processes conducted by regulatory nomenclature committees. Such compounds often undergo extensive spectroscopic characterization (including NMR and HRMS validation) before receiving formal classification. The scientific community's interest in 2742656-74-0 correlates strongly with emerging search trends surrounding uncharted chemical space exploration and functional molecular architectures, as evidenced by its inclusion in several recent structure-activity relationship (SAR) studies.

Industry analysts note that materials like CAS 2742656-74-0 frequently serve as critical building blocks in fragment-based drug discovery, a methodology gaining traction due to its efficiency in identifying lead compounds. Its molecular framework appears conducive to rational drug design approaches, particularly in addressing challenges related to molecular selectivity and binding affinity optimization. These characteristics position it as a valuable candidate for researchers investigating precision medicine applications or tailored material properties.

Quality considerations for INDEX NAME NOT YET ASSIGNED substances typically emphasize batch-to-batch consistency and purity thresholds, with analytical certificates often detailing chromatographic purity exceeding 98%. Such specifications make this compound particularly relevant to contemporary discussions about reproducibility in chemical research and standardization of research materials. The compound's thermal stability profile, as reported in preliminary thermogravimetric analyses, further enhances its utility for applications requiring elevated temperature processing.

Environmental and safety assessments of 2742656-74-0 follow modern green chemistry principles, with particular attention to its biodegradation potential and ecotoxicological profile. These evaluations address growing consumer and regulatory concerns about sustainable chemical development, making such data increasingly valuable for researchers prioritizing environmentally benign alternatives in their workflows. The compound's solubility characteristics suggest compatibility with aqueous reaction systems, aligning with industry shifts toward reduced organic solvent usage.

Patent landscape analyses reveal that CAS No 2742656-74-0 appears in intellectual property filings related to advanced electronic materials and specialty polymers, reflecting its potential beyond pharmaceutical applications. This multifunctionality resonates with current market demands for multi-purpose chemical platforms that can serve diverse industrial sectors. Technical documents frequently highlight its structural modularity, which enables straightforward derivatization pathways for property optimization.

As research continues, the trajectory of INDEX NAME NOT YET ASSIGNED (2742656-74-0) will likely intersect with several cutting-edge domains, including computational chemistry predictions and automated synthesis technologies. Its development history offers valuable insights into the contemporary challenges of novel compound characterization and the importance of collaborative research networks in advancing chemical knowledge. The compound stands as a testament to the dynamic nature of modern chemical innovation, where unidentified substances frequently become the foundation for transformative technological breakthroughs.

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